
An In-depth Technical Guide to cis-5-Dodecenoic
Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-5-Dodecenoic acid

Cat. No.: B1201490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-5-Dodecenoic acid is a monounsaturated fatty acid with the chemical formula C₁₂H₂₂O₂.

[1][2][3] Structurally, it is characterized by a 12-carbon chain with a cis-configured double bond

between the fifth and sixth carbon atoms and a carboxylic acid group at one end.[1] This

medium-chain fatty acid is of interest to researchers for its biological activities, including its role

as an inhibitor of cyclooxygenase (COX) enzymes and its involvement in fatty acid metabolism.

[4][5][6] This technical guide provides a comprehensive overview of the chemical structure,

properties, and relevant experimental protocols for cis-5-Dodecenoic acid.

Chemical Structure and Properties
cis-5-Dodecenoic acid, also known as (5Z)-dodec-5-enoic acid, is an organic compound with

a molecular weight of approximately 198.30 g/mol .[2][3][7] The presence of the cis double

bond introduces a kink in the aliphatic tail, influencing its physical and chemical properties.
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Identifier Value

CAS Number 2430-94-6

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol

InChI
InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-

12(13)14/h7-8H,2-6,9-11H2,1H3,(H,13,14)/b8-7-

SMILES CCCCCCC=CCCCC(=O)O

Physicochemical Data
Property Value Source

Purity ≥98% - 99%
Cayman Chemical, Sigma-

Aldrich

Melting Point 9.63°C (estimate) LookChem

Boiling Point 135 °C at 0.4 mm Hg ChemicalBook

Density 0.906 g/mL at 25 °C ChemicalBook

Refractive Index n20/D 1.454 ChemicalBook

Solubility in DMSO 50 mg/mL (252.14 mM) TargetMol

Biological Activity
cis-5-Dodecenoic acid exhibits inhibitory activity against both COX-1 and COX-2 enzymes,

which are key to the synthesis of prostaglandins, important mediators of inflammation.[4][5][6]

At a concentration of 100 μg/mL, it has been shown to inhibit COX-1 and COX-2 by 35% and

32%, respectively.[4][6] This fatty acid is also involved in the β-oxidation metabolic pathway,

where its metabolic rate is notably lower than that of saturated fatty acids.[4][6]
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For In Vitro Assays:

Materials: cis-5-Dodecenoic acid, Dimethyl sulfoxide (DMSO)

Protocol:

Weigh the desired amount of cis-5-Dodecenoic acid.

Add DMSO to the desired concentration (e.g., for a 10 mM stock solution, add 0.5043 mL

of DMSO to 1 mg of the compound).

If necessary, use sonication to ensure complete dissolution.[1]

For In Vivo Formulations:

Materials: cis-5-Dodecenoic acid, DMSO, PEG300, Tween 80, Saline

Protocol (for a 2 mg/mL solution):[1]

Prepare a stock solution of cis-5-Dodecenoic acid in DMSO.

In a separate tube, prepare the vehicle by mixing the solvents in the following volumetric

ratio: 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.

Add the appropriate volume of the cis-5-Dodecenoic acid stock solution to the vehicle to

achieve the final concentration of 2 mg/mL.

Vortex the solution thoroughly. Sonication is recommended to ensure a clear solution.[1]

Cyclooxygenase (COX) Inhibition Assay (General
Protocol)
This protocol provides a general workflow for assessing the COX inhibitory activity of cis-5-
Dodecenoic acid.

Materials:

Purified COX-1 and COX-2 enzymes
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Arachidonic acid (substrate)

cis-5-Dodecenoic acid

Assay buffer (e.g., Tris-HCl buffer)

Detection reagent for prostaglandin E2 (PGE2) (e.g., EIA kit)

Protocol:

Prepare solutions of cis-5-Dodecenoic acid at various concentrations.

In a microplate, add the COX enzyme (either COX-1 or COX-2) to the assay buffer.

Add the cis-5-Dodecenoic acid solutions to the wells containing the enzyme and

incubate for a specified time (e.g., 15 minutes at room temperature) to allow for binding.

Initiate the enzymatic reaction by adding arachidonic acid.

Incubate for a specific period (e.g., 10 minutes at 37°C).

Stop the reaction by adding a stopping reagent (e.g., a solution of HCl).

Quantify the amount of PGE2 produced using a suitable detection method, such as an

enzyme immunoassay (EIA).

Calculate the percentage of inhibition by comparing the PGE2 levels in the presence of

cis-5-Dodecenoic acid to the control (vehicle-treated) samples.

Visualizations
Chemical Structure of cis-5-Dodecenoic Acid
Caption: Chemical structure of cis-5-Dodecenoic acid.

Workflow for Evaluating COX Inhibition
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Caption: Experimental workflow for COX inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201490#cis-5-dodecenoic-acid-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1201490#cis-5-dodecenoic-acid-chemical-structure-and-formula
https://www.benchchem.com/product/b1201490#cis-5-dodecenoic-acid-chemical-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

